1-Nitronaphthalene
Cat. No. B1191548
CAS RN:
86-57-7
M. Wt: 173.17
InChI Key: RJKGJBPXVHTNJL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
1-Nitronaphthalene is an organic compound with the chemical formula C10H7NO2 . It appears as a pale yellow crystalline solid , and it is one of the two isomers of nitronaphthalene. This compound plays a crucial role in the synthesis of various chemicals, including dyes and pharmaceuticals. Its conversion to the corresponding amine can be achieved through hydrogenation .
Synthesis Analysis
- A simple and effective method utilizes a classical nitrating mixture in 1,4-dioxane , resulting in 1-nitronaphthalene as the main product .
- Other catalysts, such as indium(III) triflate or lanthanum(III) nitrobenzenesulfonates , can also be employed .
Chemical Reactions Analysis
- The direct nitration of naphthalene yields 1-nitronaphthalene, which serves as an intermediate in the production of naphthylamine (used in dyes) and other chemicals .
Physical And Chemical Properties Analysis
Scientific Research Applications
Catalytic Nitration
1-Nitronaphthalene can be used in the catalytic nitration process to produce 1,5-dinitronaphthalene . This process involves the use of solid superacid SO42−/ZrO2 promoted by molecular oxygen and acetic anhydride under mild conditions . The results indicated that the sulfated zirconia (SO42−/ZrO2) as solid superacid catalyst exhibits superior catalytic performance with dioxygen and acetic anhydride . This method achieved 93.8% conversion of 1-nitronaphthalene and 52.8% 1,5-dinitronaphthalene selectivity .
Microbial Degradation
1-Nitronaphthalene can be degraded by certain strains of bacteria, such as Sphingobium sp. strain JS3065 . This strain was isolated for its ability to grow on 1-nitronaphthalene as the sole carbon, nitrogen, and energy source . The initial step in degradation of 1-nitronaphthalene is catalyzed by a three-component dioxygenase, NinAaAbAcAd, resulting in the formation of 1,2-dihydroxynaphthalene .
Production of Naphthylamine
1-Nitronaphthalene is an intermediate in the production of naphthylamine , a precursor to dyes . The conversion to the amine is effected by hydrogenation .
Mechanism of Action
Target of Action
1-Nitronaphthalene is a mutagenic nitroaromatic compound . It primarily targets nonciliated bronchiolar epithelial (Clara) cells . It also interacts with almost all of the monoglucosylated glycoproteins that are synthesized in the endoplasmic reticulum .
Mode of Action
The initial step in the degradation of 1-nitronaphthalene is catalyzed by a three-component dioxygenase, NinAaAbAcAd . This results in the formation of 1,2-dihydroxynaphthalene , which is also an early intermediate in the naphthalene degradation pathway .
Biochemical Pathways
The subsequent assimilation of 1,2-dihydroxynaphthalene seems to follow the well-established pathway for naphthalene degradation by Ralstonia sp. strain U2 . This is the first report of a catabolic pathway for 1-nitronaphthalene .
Pharmacokinetics
It is known that the compound is a solid that can sublimate . Its boiling point is 577.2 K , and its melting point ranges from 327.7 K to 330 K .
Result of Action
1-Nitronaphthalene causes acute liver and lung toxicity in rodents . It is a cytochrome P450-bioactivated cytotoxicant .
Action Environment
Nitrated polycyclic aromatic hydrocarbons (nitro-PAHs), including 1-Nitronaphthalene, enter the environment from natural sources and anthropogenic activities . They have been widely detected in the environment and are more toxic than their corresponding parent PAHs .
Safety and Hazards
properties
IUPAC Name |
1-nitronaphthalene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7NO2/c12-11(13)10-7-3-5-8-4-1-2-6-9(8)10/h1-7H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RJKGJBPXVHTNJL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7NO2 |
Source
|
| Record name | NITRONAPHTHALENE | |
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DSSTOX Substance ID |
DTXSID7020978 |
Source
|
| Record name | 1-Nitronaphthalene | |
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Molecular Weight |
173.17 g/mol |
Source
|
| Source | PubChem | |
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| Description | Data deposited in or computed by PubChem | |
Physical Description |
Nitronaphthalene appears as a yellow crystalline solid. Insoluble in water and denser than water. May irritate skin and eyes. Readily ignitable and may be difficult to extinguish once ignited. Used to make dyes and other chemicals., Yellow odorless solid; [HSDB] Light yellow crystalline solid; [MSDSonline] |
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Boiling Point |
579 °F at 760 mmHg (sublimes) (NTP, 1992), 304 °C (sublime), BP: 180 °C @ 14 mm Hg |
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Flash Point |
327 °F (NTP, 1992), 164 °C, 164 °C; 327 °F (closed cup) |
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Solubility |
less than 0.1 mg/mL at 72 °F (NTP, 1992), Sol in alc; freely sol in chloroform, ether, carbon disulfide, Very sol in benzene and pyridine, In water, 9.18 mg/l @ 25 °C |
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Density |
1.332 at 68 °F (NTP, 1992) - Denser than water; will sink, 1.332 @ 20 °C |
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Vapor Density |
5.96 (NTP, 1992) - Heavier than air; will sink (Relative to Air) |
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Vapor Pressure |
0.00048 [mmHg], 4.8X10-4 mm Hg @ 25 °C |
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Product Name |
1-Nitronaphthalene | |
Color/Form |
Pale yellow needles, Yellow needles, recrystallized from ethanol | |
CAS RN |
27254-36-0, 86-57-7 |
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Melting Point |
142.7 °F (NTP, 1992), 61 °C |
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